Cas no 2138086-57-2 (1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane)
1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane Chemical and Physical Properties
Names and Identifiers
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- 1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane
- EN300-1137037
- 2138086-57-2
- 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane
-
- Inchi: 1S/C13H23IO/c1-10-5-7-13(9-14,8-6-10)15-11(2)12-3-4-12/h10-12H,3-9H2,1-2H3
- InChI Key: MYLNPXNIYHPFGA-UHFFFAOYSA-N
- SMILES: ICC1(CCC(C)CC1)OC(C)C1CC1
Computed Properties
- Exact Mass: 322.07936g/mol
- Monoisotopic Mass: 322.07936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137037-1.0g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1137037-0.05g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1137037-0.1g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1137037-0.25g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1137037-0.5g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1137037-1g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1137037-2.5g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1137037-5g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 95% | 5g |
$3479.0 | 2023-10-26 | |
| Enamine | EN300-1137037-10g |
1-(1-cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane |
2138086-57-2 | 95% | 10g |
$5159.0 | 2023-10-26 |
1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane
Introduction to Compound with CAS No. 2138086-57-2 and Product Name: 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane
Compound with the CAS number 2138086-57-2 and the product name 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of both an iodomethyl group and a 1-cyclopropylethoxy moiety makes it a versatile intermediate in synthetic organic chemistry, particularly in the development of novel therapeutic agents.
The 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane structure is particularly noteworthy for its ability to serve as a building block in the synthesis of more complex molecules. The cyclohexane ring, a common scaffold in medicinal chemistry, provides a stable backbone for functionalization. The iodomethyl substituent, in particular, is a valuable handle for further chemical transformations, enabling the introduction of various pharmacophores through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds.
In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures efficiently. The compound with CAS No. 2138086-57-2 fits well within this trend, as it offers a convenient starting point for synthesizing intricate pharmacological entities. For instance, researchers have explored its utility in generating derivatives with enhanced binding affinity to target proteins. The cyclopropyl group, while relatively uncommon in natural products, has been shown to improve metabolic stability and oral bioavailability, making it an attractive feature for drug design.
One of the most compelling aspects of 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. Enzymes such as kinases and phosphodiesterases are critical targets in drug discovery due to their involvement in numerous disease pathways. The structural features of this compound allow for selective modulation of enzyme activity, which is essential for achieving therapeutic efficacy while minimizing side effects. Recent studies have demonstrated its efficacy in inhibiting certain kinases by leveraging the reactivity of the iodomethyl group to introduce specific inhibitors.
The synthesis of 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane itself is an intriguing challenge that highlights the ingenuity of modern synthetic organic chemistry. Traditional methods often involve multi-step sequences with multiple purification steps, which can be time-consuming and costly. However, advances in catalytic systems and reaction optimization have made it possible to access this compound more efficiently. For example, recent innovations in palladium-catalyzed reactions have enabled shorter synthetic routes with higher yields and better selectivity.
The pharmaceutical industry has always been at the forefront of utilizing novel intermediates like 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane to develop next-generation drugs. Its structural motifs are frequently employed in high-throughput screening (HTS) campaigns to identify lead compounds with desirable pharmacological properties. The cyclohexane ring provides a rigid framework that can be easily modified to fine-tune physicochemical properties such as solubility and permeability. Meanwhile, the iodomethyl group serves as a versatile coupling partner for further derivatization.
From a computational chemistry perspective, understanding the electronic properties of 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane is crucial for rational drug design. Advanced computational methods such as density functional theory (DFT) have been employed to model the interactions between this compound and biological targets. These studies not only provide insights into binding mechanisms but also guide medicinal chemists in optimizing lead structures for improved potency and selectivity.
The role of this compound extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly investing in innovative synthetic methodologies that allow for scalable production of complex molecules. The efficient synthesis of intermediates like 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane underscores the importance of interdisciplinary collaboration between chemists, biologists, and engineers.
In conclusion, Compound with CAS No. 2138086-57-2, known as 1-(1-Cyclopropylethoxy)-1-(iodomethyl)-4-methylcyclohexane, represents a valuable asset in pharmaceutical chemistry due to its structural versatility and functional reactivity. Its potential applications span from academic research to industrial drug development, making it a compound of significant interest. As synthetic methodologies continue to evolve, we can expect even more innovative uses for this versatile intermediate.
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